Cas no 27099-27-0 (Benzenemethanamine, 4-chloro-N-(4-fluoro-2-nitrophenyl)-)

• Product Name: Benzenemethanamine, 4-chloro-N-(4-fluoro-2-nitrophenyl)-
• CAS No: 27099-27-0
• MF: C₁₃H₁₀ClFN₂O₂
• MW: 280.682105541229
• CID: 1431509
• Update Time: 2024-08-15

Benzenemethanamine, 4-chloro-N-(4-fluoro-2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-chloro-N-(4-fluoro-2-nitrophenyl)-

• Inchi： 1S/C13H10ClFN2O2/c14-10-3-1-9(2-4-10)8-16-12-6-5-11(15)7-13(12)17(18)19/h1-7,16H,8H2
• InChI Key： XTGLDUHQWJTMCL-UHFFFAOYSA-N
• SMILES： C1(CNC2=CC=C(F)C=C2[N+]([O-])=O)=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 280.0416

Experimental Properties

• Density: 1.420±0.06 g/cm3(Predicted)
• Boiling Point: 408.4±45.0 °C(Predicted)
• PSA: 55.17
• pka: -0.46±0.25(Predicted)